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Compound of Interest

Compound Name: 4-Ethyloctanal

Cat. No.: B3054142

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-ethyloctanal, a
key branched-chain aldehyde. The information contained herein is intended to support
research, development, and formulation activities where 4-ethyloctanal is utilized. This
document summarizes known solubility data and presents a detailed experimental protocol for
determining its solubility in various organic solvents.

Introduction to 4-Ethyloctanal

4-Ethyloctanal (C10H200) is a colorless liquid with a characteristic floral-like odor. Its branched
structure influences its physical and chemical properties, including its solubility profile. A
thorough understanding of its solubility is critical for applications ranging from flavor and
fragrance formulation to its use as an intermediate in organic synthesis.

Solubility Data of 4-Ethyloctanal

Currently, specific quantitative solubility data for 4-ethyloctanal in a wide range of organic
solvents is limited in publicly available literature. The following table summarizes the available
qualitative and estimated quantitative solubility information.
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Solubility of
Chemical 4- Temperatur o
Solvent Type Citation
Formula Ethyloctana e (°C)
|
Insoluble
Water H20 Polar Protic (Estimated: 25 [1]
50.29 mg/L)
Ethanol C2HsOH Polar Protic Soluble Not Specified  [2][3]
Diethyl Ether (C2H5)20 Polar Aprotic Soluble Not Specified
Non-polar »
N/A Non-polar Soluble Not Specified  [2]
solvents

Note: The term "soluble” in a qualitative context indicates that the substance is miscible or
dissolves to a significant extent, but does not provide a specific concentration.

Experimental Protocol for Determining the Solubility
of 4-Ethyloctanal

The following is a detailed methodology for the experimental determination of the solubility of 4-
ethyloctanal, a liquid, in various organic solvents. This protocol is based on the widely used
isothermal equilibrium method.

Principle

A supersaturated solution of 4-ethyloctanal in the selected solvent is prepared and allowed to
equilibrate at a constant temperature. Once equilibrium is reached, the concentration of 4-
ethyloctanal in the liquid phase is determined analytically.

Materials and Equipment
e 4-Ethyloctanal (high purity)

o Selected solvents (e.g., methanol, ethanol, acetone, hexane, toluene, dichloromethane) of
analytical grade
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Thermostatic shaker or water bath

Calibrated thermometer

Analytical balance

Glass vials with screw caps

Syringes and syringe filters (e.g., 0.45 um PTFE)

Gas chromatograph with a flame ionization detector (GC-FID) or other suitable analytical
instrument

Volumetric flasks and pipettes

Procedure

Preparation of the Sample Vials: Add an excess amount of 4-ethyloctanal to a series of
glass vials.

Addition of Solvent: To each vial, add a known volume or mass of the selected solvent.

Equilibration: Securely cap the vials and place them in a thermostatic shaker or water bath
set to the desired temperature (e.g., 25 °C). Allow the mixtures to equilibrate for a sufficient
period (e.g., 24-48 hours) with continuous agitation to ensure equilibrium is reached.

Phase Separation: After equilibration, stop the agitation and allow the vials to stand
undisturbed at the constant temperature for at least 2 hours to allow for phase separation. A
clear supernatant liquid phase should be observed above the excess 4-ethyloctanal.

Sampling: Carefully withdraw an aliquot of the supernatant from each vial using a syringe.
Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask to
remove any undissolved droplets of 4-ethyloctanal.

Dilution and Analysis: Record the mass of the filtered aliquot. Dilute the sample with the
same solvent to a suitable concentration for analysis. Analyze the concentration of 4-
ethyloctanal in the diluted samples using a pre-calibrated GC-FID or another appropriate
analytical method.
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o Calculation of Solubility: From the determined concentration and the dilution factor, calculate
the solubility of 4-ethyloctanal in the solvent at the specified temperature. Express the
solubility in appropriate units (e.g., g/100 mL, mol/L).

Workflow Diagram
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Workflow for Determining the Solubility of 4-Ethyloctanal
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Workflow for Determining the Solubility of 4-Ethyloctanal
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Factors Influencing Solubility

The solubility of 4-ethyloctanal is governed by the principle of "like dissolves like."[4][5] Its long
hydrocarbon chain and branched structure contribute to its non-polar character, making it
readily soluble in non-polar organic solvents. The presence of the polar aldehyde group allows
for some interaction with polar solvents, particularly those capable of dipole-dipole interactions.
However, the large non-polar portion of the molecule dominates, leading to its insolubility in
highly polar solvents like water.

Conclusion

This technical guide has summarized the available solubility data for 4-ethyloctanal and
provided a detailed experimental protocol for its quantitative determination. For researchers
and professionals in drug development and other scientific fields, a precise understanding of
solubility is crucial for process design, formulation, and quality control. The provided
methodology offers a robust framework for generating reliable solubility data for 4-ethyloctanal
in a variety of solvent systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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